![molecular formula C23H26FNO3S B546499 [1-(4-Fluoro)phenyl-2-methyl-5-(4-methylsulphonyl)phenyl-3-(2-n-propyloxyethyl)]-1Hpyrrole](/img/structure/B546499.png)
[1-(4-Fluoro)phenyl-2-methyl-5-(4-methylsulphonyl)phenyl-3-(2-n-propyloxyethyl)]-1Hpyrrole
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Overview
Description
VA428 is a potent activator of ERK which induces the cell cycle inhibitor p21.
Scientific Research Applications
Fluorinated Compounds in Drug Synthesis
Fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, are pivotal intermediates in the synthesis of various pharmaceuticals, including non-steroidal anti-inflammatory and analgesic materials. The synthesis of these compounds often involves complex reactions, highlighting the importance of developing practical, cost-effective methods for large-scale production. For instance, a practical pilot-scale method for the preparation of 2-fluoro-4bromobiphenyl from methyl nitrite and 2-fluoro-4-bromoaniline has been reported, showcasing the potential for efficient production of fluorinated compounds used in pharmaceuticals (Qiu, Gu, Zhang, & Xu, 2009).
Fluorinated Chemosensors
Fluorinated compounds, including those similar to the compound , have been utilized in the development of chemosensors. 4-Methyl-2,6-diformylphenol (DFP), a fluorophoric platform, serves as the basis for chemosensors detecting a wide range of analytes. DFP-based compounds have shown high selectivity and sensitivity, making them valuable in various applications, from detecting metal ions and anions to pH regions (Roy, 2021).
Applications in Cancer Treatment
Fluorinated pyrimidines, a category that includes various fluorinated compounds, are significant in cancer treatment. 5-Fluorouracil (5-FU), a widely used fluorinated pyrimidine, is employed in treating over two million cancer patients annually. Developments in fluorine chemistry have led to more precise uses of fluorinated pyrimidines to treat cancer. Beyond their established role in inhibiting specific enzymes, recent studies have highlighted new roles for RNA- and DNA-modifying enzymes in the activity of fluorinated pyrimidines. This area of research offers insights into the potential applications of fluorinated compounds in personalized medicine for cancer treatment (Gmeiner, 2020).
properties
Molecular Formula |
C23H26FNO3S |
---|---|
Molecular Weight |
415.5 g/mol |
IUPAC Name |
2-Methyl-5-(4-methylsulfonylphenyl)-1-(4-fluoro)phenyl-3-(2-propyloxyethyl)-1H-pyrrole |
InChI |
InChI=1S/C23H26FNO3S/c1-4-14-28-15-13-19-16-23(18-5-11-22(12-6-18)29(3,26)27)25(17(19)2)21-9-7-20(24)8-10-21/h5-12,16H,4,13-15H2,1-3H3 |
InChI Key |
ZFPJGWIYYKYLKG-UHFFFAOYSA-N |
SMILES |
CCCOCCC1=C(C)N(C2=CC=C(F)C=C2)C(C3=CC=C(S(=O)(C)=O)C=C3)=C1 |
Canonical SMILES |
CCCOCCC1=C(N(C(=C1)C2=CC=C(C=C2)S(=O)(=O)C)C3=CC=C(C=C3)F)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VA-428; VA 428; VA428 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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